7-Methyl-3-{[3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisoxazole

• Molecular Formula: C19H15N5OS
• Molecular Weight: 361.4 g/mol
• IUPAC Name: 7-methyl-3-[[3-(3-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl]-1,2-benzoxazole
• InChI: InChI=1S/C19H15N5OS/c1-11-5-3-7-13(9-11)18-20-21-19-24(18)22-16(26-19)10-15-14-8-4-6-12(2)17(14)25-23-15/h3-9H,10H2,1-2H3
• InChI Key: QUHPLFPWJMMMFK-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NN=C3N2N=C(S3)CC4=NOC5=C4C=CC=C5C
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C3N2N=C(S3)CC4=NOC5=C(C=CC=C45)C

Description

7-Methyl-3-{[3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisoxazole is a chemical compound that has shown potential in various scientific research applications.

Mechanism of Action

The mechanism of action of 7-Methyl-3-{[3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisoxazole is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. This inhibition leads to the suppression of various biological processes, including cell proliferation and viral replication.
Biochemical and Physiological Effects:
Studies have shown that 7-Methyl-3-{[3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisoxazole has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce the replication of viruses. The compound has also been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 7-Methyl-3-{[3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisoxazole in lab experiments is its high potency and selectivity. The compound has been shown to have minimal toxicity to normal cells and tissues. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research and development of 7-Methyl-3-{[3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisoxazole. One direction is the investigation of its potential in the treatment of other diseases such as autoimmune disorders and inflammatory diseases. Another direction is the development of new synthetic methods to improve the yield and purity of the compound. Additionally, the compound could be modified to improve its solubility and bioavailability.

Synthesis Methods

The synthesis of 7-Methyl-3-{[3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisoxazole involves the reaction of 7-Methyl-3-(chloromethyl)-1,2-benzisoxazole with 3-(3-methylphenyl)-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole-6-amine in the presence of a base. The reaction yields the desired compound in good yields and high purity.

Scientific Research Applications

7-Methyl-3-{[3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisoxazole has shown potential in various scientific research applications. It has been investigated for its anticancer, antimicrobial, and antiviral activities. The compound has also shown potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.